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Compound Name:
methylpentanoate

Cat. No.: B125341

Technical Guide: Isopropyl 2-hydroxy-4-
methylpentanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl 2-hydroxy-4-methylpentanoate is an ester derivative of leucine, an essential
amino acid. This document provides a comprehensive overview of its chemical properties, a
detailed protocol for its synthesis via Fischer esterification, and expected analytical
characterization data. Due to the limited availability of experimental data for this specific ester
in public literature, this guide incorporates data from closely related analogs, namely the methyl
and ethyl esters, to provide valuable context for researchers. All data derived from analogs is
clearly indicated.

Chemical and Physical Properties

The fundamental properties of Isopropyl 2-hydroxy-4-methylpentanoate are summarized
below. Where experimental data is unavailable for the isopropyl ester, estimated values or data
from analogous compounds are provided for reference.
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Property Value Source
Molecular Weight 174.24 g/mol [1]
Molecular Formula C9H1803 [1]
CAS Number 156276-25-4 [1]
Boiling Point 185-186 °C (for ethyl ester) [2]
Density 0.951-0.957 g/cm3 (for methyl 3]

ester)

Refractive Index

1.425-1.435 (for methyl ester)

[3]

Solubility

Slightly soluble in water;
soluble in fats (for methyl

ester)

[3]

Synthesis of Isopropyl 2-hydroxy-4-
methylpentanoate

The synthesis of Isopropyl 2-hydroxy-4-methylpentanoate is typically achieved through the

Fischer esterification of 2-hydroxy-4-methylpentanoic acid with isopropanol, using a strong acid

catalyst.

Experimental Protocol: Fischer Esterification

This protocol outlines the laboratory-scale synthesis of Isopropyl 2-hydroxy-4-

methylpentanoate.

Materials:

Anhydrous isopropanol

2-hydroxy-4-methylpentanoic acid

Sodium bicarbonate (NaHCOs3), saturated aqueous solution

Concentrated sulfuric acid (H2S0a) or p-toluenesulfonic acid (p-TsOH)
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Ethyl acetate

Deionized water

Equipment:

Round-bottom flask

o Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

o Beakers and Erlenmeyer flasks

 Rotary evaporator

e pH paper or pH meter

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-
hydroxy-4-methylpentanoic acid in an excess of anhydrous isopropanol (typically 5-10 molar
equivalents).

o Catalyst Addition: While stirring, cautiously add a catalytic amount of concentrated sulfuric
acid (approximately 1-2% of the carboxylic acid weight) to the solution.

o Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction
progress can be monitored by thin-layer chromatography (TLC) or gas chromatography
(GC). Reflux is typically maintained for 2-4 hours.[1][4][5]

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.
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» Solvent Removal: Remove the excess isopropanol using a rotary evaporator.
o Extraction: Dissolve the residue in ethyl acetate and transfer it to a separatory funnel.

o Neutralization: Wash the organic layer sequentially with deionized water, a saturated solution
of sodium bicarbonate to neutralize the acid catalyst, and finally with brine.[1]

e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to
yield the crude Isopropyl 2-hydroxy-4-methylpentanoate. Further purification can be
achieved by vacuum distillation.

Analytical Characterization

The following tables summarize the expected spectroscopic data for Isopropyl 2-hydroxy-4-
methylpentanoate, based on predictions and analysis of similar compounds.

Predicted *H NMR Data

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~5.0 septet 1H -OCH(CHs)2

~4.1 triplet 1H -CH(OH)-

~1.8 multiplet 1H -CH(CH3)2

~1.6 multiplet 2H -CHz-

~1.2 doublet 6H -OCH(CH3)2

~0.9 doublet 6H -CH(CHs)2

Predicted **C NMR Data
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Chemical Shift (ppm) Assignment
~175 C=0

~70 -CH(OH)-
~68 -OCH(CHs3)2
~43 -CHz-

~25 -CH(CHs)2
~23 -CH(CHs)2
~22 -OCH(CHs3)2

Expected IR Spectroscopy Data

Wavenumber (cm~—2)

Functional Group

3500-3200 (broad)

O-H stretch

2960-2870 C-H stretch (alkane)
1735-1750 C=0 stretch (ester)
1250-1000 C-O stretch

Expecied_Mass_SpecImmeiLy Data

Interpretation

174 [M]* (Molecular ion)

159 [M - CH3]*

131 [M - C3H7]*

115 [M - COOCH(CHs)2]*

87 [CH(OH)COOCH(CHs)2]*

Workflow and Pathway Diagrams
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Synthesis Workflow

The following diagram illustrates the key steps in the synthesis and purification of Isopropyl 2-
hydroxy-4-methylpentanoate via Fischer esterification.

Fischer Esterification Workflow

As of the current literature review, no specific biological signaling pathways involving Isopropyl
2-hydroxy-4-methylpentanoate have been elucidated. Research in this area may provide
valuable insights into its potential pharmacological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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